Cas no 54146-66-6 (2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester)

2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester structure
54146-66-6 structure
Product Name:2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester
CAS No:54146-66-6
MF:C11H20O3
MW:200.274703979492
CID:355329
PubChem ID:20455347
Update Time:2025-04-19

2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester
    • 2-hydroxyheptyl 2-methylprop-2-enoate
    • Methacrylic acid (2-hydroxyheptyl) ester
    • 54146-66-6
    • SCHEMBL11051294
    • DTXSID10607387
    • Inchi: 1S/C11H20O3/c1-4-5-6-7-10(12)8-14-11(13)9(2)3/h10,12H,2,4-8H2,1,3H3
    • InChI Key: HZLWTIZAQDDERP-UHFFFAOYSA-N
    • SMILES: OC(COC(C(=C)C)=O)CCCCC

Computed Properties

  • Exact Mass: 200.1413
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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